Cas no 111371-18-7 (1H-1,2,4-Triazole, 1-decyl-)

1H-1,2,4-Triazole, 1-decyl- structure
1H-1,2,4-Triazole, 1-decyl- structure
Product Name:1H-1,2,4-Triazole, 1-decyl-
CAS No:111371-18-7
MF:C12H23N3
MW:209.331122636795
CID:1197604
Update Time:2024-08-04

1H-1,2,4-Triazole, 1-decyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 1-decyl-
    • Inchi: 1S/C12H23N3/c1-2-3-4-5-6-7-8-9-10-15-12-13-11-14-15/h11-12H,2-10H2,1H3
    • InChI Key: DCXWTPIPWSKJPM-UHFFFAOYSA-N
    • SMILES: N1(CCCCCCCCCC)C=NC=N1

Computed Properties

  • Exact Mass: 209.189
  • Monoisotopic Mass: 209.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.7A^2

Experimental Properties

  • Density: 0.96±0.1 g/cm3(Predicted)
  • Boiling Point: 321.9±25.0 °C(Predicted)
  • pka: 3.17±0.12(Predicted)
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